Cas no 1004643-35-9 (1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide)

1-(2-Nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide is a specialized heterocyclic compound featuring a pyrazole core functionalized with a carbohydrazide moiety and a 2-nitrophenoxymethyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or agrochemicals. The presence of both the nitrophenoxy and carbohydrazide groups enhances its potential as a versatile building block for constructing complex architectures, such as hydrazone derivatives or heterocyclic scaffolds. Its well-defined chemical properties and stability under controlled conditions facilitate precise modifications, supporting applications in medicinal chemistry and materials science. The compound’s synthetic utility is further underscored by its compatibility with diverse reaction conditions.

1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide structure

1004643-35-9 structure

Product Name:1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide

CAS No:1004643-35-9

MF:C₁₁H₁₁N₅O₄

MW:277.236141443253

MDL:MFCD04969893

CID:3059375

PubChem ID:7017668

Update Time:2025-06-20

1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 1-((2-Nitrophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
- AKOS B020709
- ART-CHEM-BB B020709
- 1-(2-NITRO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
- 1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide
- CS-0269466
- 1-[(2-nitrophenoxy)methyl]-1H-pyrazole-3-carbohydrazide
- 1004643-35-9
- 1-(2-NITROPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
- 1-[(2-nitrophenoxy)methyl]pyrazole-3-carbohydrazide
- AKOS000310260
- 1-(2-Nitro-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
- BBL039202
- AKOS015922142
- STK313149
- 1-(2-Nitro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid hydrazide
- EN300-229619
- MDL： MFCD04969893
- Inchi： 1S/C11H11N5O4/c12-13-11(17)8-5-6-15(14-8)7-20-10-4-2-1-3-9(10)16(18)19/h1-6H,7,12H2,(H,13,17)
- InChI Key： YVBKGELWTUGJGW-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CN1C=CC(C(NN)=O)=N1

Computed Properties

Exact Mass: 277.08110385Da
Monoisotopic Mass: 277.08110385Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 128Å²

1-(2-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide Pricemore >>

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